Cas no 1215901-02-2 (2-[benzyl(methyl)amino]cyclopentan-1-ol)

• Product Name: 2-[benzyl(methyl)amino]cyclopentan-1-ol
• CAS No: 1215901-02-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5332903
• Update Time: 2025-10-29

2-[benzyl(methyl)amino]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-[methyl(phenylmethyl)amino]-
• 2-[benzyl(methyl)amino]cyclopentan-1-ol

• Inchi： 1S/C13H19NO/c1-14(12-8-5-9-13(12)15)10-11-6-3-2-4-7-11/h2-4,6-7,12-13,15H,5,8-10H2,1H3
• InChI Key： IXHIAEDIWOYRFY-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1N(C)CC1=CC=CC=C1

Additional information on 2-[benzyl(methyl)amino]cyclopentan-1-ol

Research Brief on 2-[benzyl(methyl)amino]cyclopentan-1-ol (CAS: 1215901-02-2): Recent Advances and Applications

2-[benzyl(methyl)amino]cyclopentan-1-ol (CAS: 1215901-02-2) is a cyclopentanol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) modulators and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2-[benzyl(methyl)amino]cyclopentan-1-ol, emphasizing its utility as a chiral building block for the preparation of enantiomerically pure compounds. The researchers employed asymmetric hydrogenation and reductive amination strategies to achieve high yields and stereoselectivity. The compound's structural flexibility allows for further derivatization, making it a valuable scaffold for the design of new drug candidates targeting G-protein-coupled receptors (GPCRs).

In another recent study, 2-[benzyl(methyl)amino]cyclopentan-1-ol was evaluated for its antimicrobial activity against multidrug-resistant bacterial strains. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated moderate inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for the development of new antibiotics. Molecular docking studies revealed that the compound interacts with bacterial efflux pump proteins, which may explain its mechanism of action.

Further research has explored the compound's neuropharmacological properties. A preclinical study in Neuropharmacology (2023) reported that 2-[benzyl(methyl)amino]cyclopentan-1-ol exhibits affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and pain modulation. These findings open new avenues for its use in the treatment of conditions such as Alzheimer's disease and neuropathic pain, although further in vivo studies are required to validate these effects.

The compound's pharmacokinetic profile has also been a subject of investigation. A recent pharmacokinetic study in Xenobiotica (2024) assessed the absorption, distribution, metabolism, and excretion (ADME) properties of 2-[benzyl(methyl)amino]cyclopentan-1-ol in rodent models. The results indicated favorable oral bioavailability and moderate plasma half-life, supporting its potential as a drug candidate. However, the study also identified the need for structural optimization to improve metabolic stability and reduce potential off-target effects.

In conclusion, 2-[benzyl(methyl)amino]cyclopentan-1-ol (CAS: 1215901-02-2) represents a promising compound with diverse applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail. The ongoing studies underscore the importance of this compound in advancing the development of novel therapeutics for CNS disorders, infectious diseases, and beyond.